2-(4-chlorophenyl)-N-(4-(dimethylamino)phenethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-[4-(dimethylamino)phenyl]ethyl]acetamide
• InChI: InChI=1S/C18H21ClN2O/c1-21(2)17-9-5-14(6-10-17)11-12-20-18(22)13-15-3-7-16(19)8-4-15/h3-10H,11-13H2,1-2H3,(H,20,22)
• InChI Key: YACYHQZNWDFLQH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C18H21ClN2O
• Molecular Weight: 316.8 g/mol

Description

2-(4-chlorophenyl)-N-(4-(dimethylamino)phenethyl)acetamide is a chemical compound that belongs to the class of phenethylamines. This compound is also known as CRL-40,940, Flmodafinil, or bisfluoromodafinil. It is a derivative of Modafinil, which is a wakefulness-promoting agent used to treat narcolepsy, shift work sleep disorder, and obstructive sleep apnea. The purpose of

Scientific Research Applications

• Surgical Anesthesia in Animals : Ketamine, which shares a structural similarity with the compound , has been used effectively in conjunction with Acepromazine to produce surgical depth anesthesia in guinea pigs (Shucard, Andrew, & Beauford, 1975).

• Potential Pesticides : Derivatives of the compound, particularly those related to N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, have been characterized as potential pesticides with properties determined through X-ray powder diffraction (Olszewska, Tarasiuk, & Pikus, 2009).

• Anticancer, Anti-Inflammatory, and Analgesic Activities : A study on the derivatives of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide, which is structurally similar to the compound, revealed potential anticancer, anti-inflammatory, and analgesic activities. One such compound, N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide, showed significant activity in these areas (Rani, Pal, Hegde, & Hashim, 2014).

• Chemical Properties and Crystal Structure : The chemical properties and crystal structure of related compounds, like 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, have been examined, providing insights into their molecular interactions and arrangement (Saravanan, Priya, Anand, Kabilan, & Selvanayagam, 2016).

• Herbicide Research : Chloroacetamide and its derivatives have been studied for their application as herbicides. The inhibition of fatty acid synthesis by these compounds in the green alga Scenedesmus Acutus indicates their potential as selective herbicides (Weisshaar & Böger, 1989).

• Radiosynthesis for Metabolism Studies : Radiosynthesis of chloroacetanilide herbicides, like acetochlor, and dichloroacetamide safeners for herbicides, has been undertaken to study their metabolism and mode of action (Latli & Casida, 1995).